Cas no 139047-55-5 (2-PMDQ)
2-PMDQ structure
Product Name:2-PMDQ
CAS No:139047-55-5
MF:C21H23N5O
MW:361.440223932266
CID:2089791
PubChem ID:4367545
Update Time:2025-04-21
2-PMDQ Chemical and Physical Properties
Names and Identifiers
-
- 2-PMDQ
- AT 112
- 2-[(4-Phenylpiperazin-1-yl)Methyl]-2,3-dihydroiMidazo[1,2-c]quinazolin-5(6H)-one
- 3-MPPI
- SCHEMBL9414681
- PD021962
- BDBM50230872
- 2-[(4-phenylpiperazin-1-yl)methyl]-2,3-dihydro-1H-imidazo[1,2-c]quinazolin-5-one
- DA-69829
- 2-[(4-phenyl-1-piperazinyl)methyl]-3,6-dihydro-2H-imidazo[1,2-c]quinazolin-5-one
- CS-0020757
- BRD-A04661934-001-01-1
- SR-01000597650
- 2-(4-phenyl-1-piperazinyl)methyl-2,3-dihydroimidazo[1,2-c]-quinazolin-5(6H)-one
- 2-((4-Phenylpiperazin-1-yl)methyl)-2,3-dihydroimidazo[1,2-c]quinazolin-5(6H)-one
- 139047-55-5
- ONSOQRPYFKDOEB-UHFFFAOYSA-N
- HY-101045
- CHEBI:111170
- NCGC00024692-02
- CHEMBL71492
- BRD-A04661934-001-02-9
- Q27190651
- CID 6081682
- HMS3411K12
- 2-[(4-phenylpiperazin-1-yl)methyl]-3,6-dihydro-2H-imidazo[1,2-c]quinazolin-5-one
- AT-112
- HMS3266D09
- J-007214
- SR-01000597650-1
- AKOS024458587
- HMS3675K12
-
- Inchi: 1S/C21H23N5O/c27-21-23-19-9-5-4-8-18(19)20-22-16(15-26(20)21)14-24-10-12-25(13-11-24)17-6-2-1-3-7-17/h1-9,16,22H,10-15H2
- InChI Key: ALPFEYWIGFAARN-UHFFFAOYSA-N
- SMILES: O=C1N=C2C=CC=CC2=C2N1CC(CN1CCN(C3C=CC=CC=3)CC1)N2
Computed Properties
- Exact Mass: 361.19026037g/mol
- Monoisotopic Mass: 361.19026037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 51.2Ų
2-PMDQ Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P637005-10mg |
2-PMDQ |
139047-55-5 | 10mg |
$ 170.00 | 2022-06-03 | ||
| TRC | P637005-50mg |
2-PMDQ |
139047-55-5 | 50mg |
$ 695.00 | 2022-06-03 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci11632-10mg |
2-PMDQ |
139047-55-5 | 98% | 10mg |
¥2528.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci11632-50mg |
2-PMDQ |
139047-55-5 | 98% | 50mg |
¥10232.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-203771-10 mg |
2-PMDQ, |
139047-55-5 | 10mg |
¥1,015.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-203771A-50 mg |
2-PMDQ, |
139047-55-5 | 50mg |
¥4,212.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-203771-10mg |
2-PMDQ, |
139047-55-5 | 10mg |
¥1015.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-203771A-50mg |
2-PMDQ, |
139047-55-5 | 50mg |
¥4212.00 | 2023-09-05 |
2-PMDQ Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
139047-55-5 (2-PMDQ) Related Products
- 139047-59-9(Imidazo[1,2-c]quinazolin-5(6H)-one,2,3-dihydro-3-[(4-phenyl-1-piperazinyl)methyl]-)
- 145938-37-0(Imidazo[1,2-c]quinazolin-5(3H)-one,2,6-dihydro-2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]-)
- 212143-47-0(Imidazo[1,2-c]quinazolin-5(3H)-one,2,6-dihydro-3-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]-, (3R)-)
- 149847-77-8(2-MPMDQ)
- 2601-99-2(Urea,N,N''-1,3-propanediylbis[N'-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-,dihydrochloride (9CI))
- 5726-99-8(1-n,4-n-bis[4-(1,4,5,6-tetrahydropyrimidin-2-yl)phenyl]piperazine-1,4-dicarboxamide;hydrochloride)
- 212143-46-9(Imidazo[1,2-c]quinazolin-5(3H)-one, 2,6-dihydro-3-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]-, (3S)-)
- 149847-76-7(Imidazo[1,2-c]quinazolin-5(3H)-one,2-[[4-(2-chlorophenyl)-1-piperazinyl]methyl]-2,6-dihydro-)
- 5374-54-9(1,3-bis[2-(4,5-dihydro-1h-imidazol-2-yl)phenyl]urea)
- 5726-68-1(1-n,4-n-bis[4-(4,5-dihydro-1h-imidazol-2-yl)phenyl]piperazine-1,4-dicarboxamide;hydrochloride)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent